Cas no 1393572-94-5 (1-(4-Chloro-3-fluoropyridin-2-YL)ethanone)

1-(4-Chloro-3-fluoropyridin-2-yl)ethanone is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—the chloro and fluoro substituents on the pyridine ring—enhance reactivity and selectivity, making it a valuable intermediate in cross-coupling reactions and heterocyclic chemistry. The compound's stability under standard conditions ensures reliable handling and storage, while its well-defined purity profile supports consistent performance in synthetic applications. Its versatility enables the construction of complex molecular frameworks, particularly in the development of bioactive compounds. Researchers favor this intermediate for its balanced reactivity and compatibility with diverse reaction conditions.

1-(4-Chloro-3-fluoropyridin-2-YL)ethanone structure

1393572-94-5 structure

Product Name:1-(4-Chloro-3-fluoropyridin-2-YL)ethanone

CAS No:1393572-94-5

MF:C₇H₅ClFNO

MW:173.572104215622

CID:5083957

PubChem ID:72217450

Update Time:2025-05-27

1-(4-Chloro-3-fluoropyridin-2-YL)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(4-CHLORO-3-FLUOROPYRIDIN-2-YL)ETHANONE
- AB83138
- E75295
- 1393572-94-5
- BS-46526
- 1-(4-chloro-3-fluoropyridin-2-yl)ethan-1-one
- EN300-7119967
- SCHEMBL21561868
- 1-(4-Chloro-3-fluoropyridin-2-YL)ethanone
- Inchi： 1S/C7H5ClFNO/c1-4(11)7-6(9)5(8)2-3-10-7/h2-3H,1H3
- InChI Key： NPIWWBQSXWWVQE-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C(C)=O)C=1F

Computed Properties

Exact Mass: 173.0043696g/mol
Monoisotopic Mass: 173.0043696g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 30

1-(4-Chloro-3-fluoropyridin-2-YL)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1256241-100mg	1-(4-Chloro-3-fluoropyridin-2-yl)ethanone	1393572-94-5	97%	100mg	$125	2024-06-05
eNovation Chemicals LLC	Y1256241-250mg	1-(4-Chloro-3-fluoropyridin-2-yl)ethanone	1393572-94-5	97%	250mg	$255	2023-05-17
eNovation Chemicals LLC	Y1256241-1g	1-(4-Chloro-3-fluoropyridin-2-yl)ethanone	1393572-94-5	97%	1g	$535	2023-05-17
Enamine	EN300-7119967-0.05g	1-(4-chloro-3-fluoropyridin-2-yl)ethan-1-one	1393572-94-5	95.0%	0.05g	$39.0	2025-03-12
Enamine	EN300-7119967-0.1g	1-(4-chloro-3-fluoropyridin-2-yl)ethan-1-one	1393572-94-5	95.0%	0.1g	$62.0	2025-03-12
Enamine	EN300-7119967-0.25g	1-(4-chloro-3-fluoropyridin-2-yl)ethan-1-one	1393572-94-5	95.0%	0.25g	$88.0	2025-03-12
Enamine	EN300-7119967-0.5g	1-(4-chloro-3-fluoropyridin-2-yl)ethan-1-one	1393572-94-5	95.0%	0.5g	$164.0	2025-03-12
Enamine	EN300-7119967-1.0g	1-(4-chloro-3-fluoropyridin-2-yl)ethan-1-one	1393572-94-5	95.0%	1.0g	$241.0	2025-03-12
Enamine	EN300-7119967-2.5g	1-(4-chloro-3-fluoropyridin-2-yl)ethan-1-one	1393572-94-5	95.0%	2.5g	$474.0	2025-03-12
Enamine	EN300-7119967-5.0g	1-(4-chloro-3-fluoropyridin-2-yl)ethan-1-one	1393572-94-5	95.0%	5.0g	$701.0	2025-03-12